1-butyryl-4-[4-fluoro-2-nitro-5-(1-pyrrolidinyl)phenyl]piperazine

• IUPAC Name: 1-[4-(4-fluoro-2-nitro-5-pyrrolidin-1-ylphenyl)piperazin-1-yl]butan-1-one
• InChI: InChI=1S/C18H25FN4O3/c1-2-5-18(24)22-10-8-21(9-11-22)16-13-15(20-6-3-4-7-20)14(19)12-17(16)23(25)26/h12-13H,2-11H2,1H3
• InChI Key: SZCMJOCTBQJMDW-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)N1CCN(CC1)C2=CC(=C(C=C2[N+](=O)[O-])F)N3CCCC3
• Molecular Formula: C18H25FN4O3
• Molecular Weight: 364.4 g/mol

Description

1-butyryl-4-[4-fluoro-2-nitro-5-(1-pyrrolidinyl)phenyl]piperazine, also known as BFNPP, is a chemical compound that has been extensively studied for its potential use in scientific research. BFNPP is a piperazine derivative that has been found to have a variety of biochemical and physiological effects, making it an interesting candidate for further investigation.

Mechanism of Action

The exact mechanism of action of 1-butyryl-4-[4-fluoro-2-nitro-5-(1-pyrrolidinyl)phenyl]piperazine is not yet fully understood, but it is believed to involve the modulation of certain neurotransmitters in the brain. 1-butyryl-4-[4-fluoro-2-nitro-5-(1-pyrrolidinyl)phenyl]piperazine has been found to bind to both dopamine and serotonin receptors, which are involved in a variety of physiological processes.
Biochemical and Physiological Effects
1-butyryl-4-[4-fluoro-2-nitro-5-(1-pyrrolidinyl)phenyl]piperazine has been found to have a variety of biochemical and physiological effects, including the modulation of neurotransmitter release, the inhibition of certain enzymes, and the induction of apoptosis in cancer cells. These effects make 1-butyryl-4-[4-fluoro-2-nitro-5-(1-pyrrolidinyl)phenyl]piperazine an interesting candidate for further investigation in a variety of research areas.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-butyryl-4-[4-fluoro-2-nitro-5-(1-pyrrolidinyl)phenyl]piperazine in lab experiments is its ability to selectively bind to certain receptors in the brain. This allows researchers to study the effects of specific neurotransmitters on various physiological processes. However, one limitation of using 1-butyryl-4-[4-fluoro-2-nitro-5-(1-pyrrolidinyl)phenyl]piperazine is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are many future directions for research involving 1-butyryl-4-[4-fluoro-2-nitro-5-(1-pyrrolidinyl)phenyl]piperazine. One area of interest is the use of 1-butyryl-4-[4-fluoro-2-nitro-5-(1-pyrrolidinyl)phenyl]piperazine as a potential treatment for various neurological disorders, such as Parkinson's disease and schizophrenia. Additionally, 1-butyryl-4-[4-fluoro-2-nitro-5-(1-pyrrolidinyl)phenyl]piperazine may have potential as a tool for studying the effects of various drugs on the central nervous system. Further research is needed to fully understand the potential applications of 1-butyryl-4-[4-fluoro-2-nitro-5-(1-pyrrolidinyl)phenyl]piperazine in scientific research.
In conclusion, 1-butyryl-4-[4-fluoro-2-nitro-5-(1-pyrrolidinyl)phenyl]piperazine is a promising compound for scientific research due to its ability to selectively bind to certain receptors in the brain and its various physiological effects. Further research is needed to fully understand the potential applications of 1-butyryl-4-[4-fluoro-2-nitro-5-(1-pyrrolidinyl)phenyl]piperazine in various research areas.

Synthesis Methods

The synthesis of 1-butyryl-4-[4-fluoro-2-nitro-5-(1-pyrrolidinyl)phenyl]piperazine involves the reaction of 4-fluoro-2-nitroaniline with 1-pyrrolidinecarboxylic acid, followed by the addition of butyric anhydride and piperazine. This reaction results in the formation of 1-butyryl-4-[4-fluoro-2-nitro-5-(1-pyrrolidinyl)phenyl]piperazine, which can be purified and isolated using various techniques.

Scientific Research Applications

1-butyryl-4-[4-fluoro-2-nitro-5-(1-pyrrolidinyl)phenyl]piperazine has been studied for its potential use in a variety of scientific research applications. One of the most promising areas of research involves the use of 1-butyryl-4-[4-fluoro-2-nitro-5-(1-pyrrolidinyl)phenyl]piperazine as a tool for studying the central nervous system. 1-butyryl-4-[4-fluoro-2-nitro-5-(1-pyrrolidinyl)phenyl]piperazine has been found to bind to certain receptors in the brain, which can help researchers better understand the mechanisms of various neurological disorders.